Cas no 2228483-69-8 (methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate)

• Product Name: methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate
• CAS No: 2228483-69-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 6290683
• PubChem ID: 165797962
• Update Time: 2025-07-15

methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate
• 2228483-69-8
• EN300-1995254

• Inchi： 1S/C12H10ClNO2/c1-16-11(15)9-3-2-8(6-10(9)13)12(7-14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： AIOKGRCGYFTMHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1(C#N)CC1

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1Ų

Additional information on methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate

Introduction to Methyl 2-Chloro-4-(1-cyanocyclopropyl)benzoate (CAS No. 2228483-69-8)

Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate, with the CAS number 2228483-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that make it a promising candidate for various biochemical applications.

The molecular structure of Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate incorporates several key functional groups, including a chloro substituent at the second position of the benzoate ring and a cyano group attached to a cyclopropyl ring at the fourth position. These structural elements contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic organic chemistry and drug development.

In recent years, there has been growing interest in benzoate derivatives due to their potential biological activities. The presence of the cyano group in Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate enhances its interaction with biological targets, making it a suitable candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as a precursor for the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The chloro substituent allows for nucleophilic aromatic substitution reactions, while the cyano group can be further modified through reduction or hydrolysis to introduce other functional groups. These properties make Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate a versatile building block for the synthesis of more complex molecules.

Recent studies have highlighted the compound's role in the development of new pharmaceuticals. For instance, researchers have explored its potential as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The benzoate core is known for its anti-inflammatory properties, and modifications at the second and fourth positions can enhance these effects while minimizing side effects. The cyclopropyl ring and cyano group further contribute to the compound's bioactivity by influencing its binding affinity to target enzymes.

The synthesis of Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group into the cyclopropyl ring is particularly challenging due to the stability of this heterocyclic system. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate has shown promise in material science. Its unique structural features make it a suitable candidate for developing new polymers and coatings with enhanced thermal stability and mechanical strength. Researchers are exploring its potential as a monomer in polymerization reactions, where its reactivity can be harnessed to create novel materials with tailored properties.

The compound's environmental impact is also an area of interest. While benzoate derivatives are generally considered safe, their persistence in aquatic environments raises concerns about long-term ecological effects. Studies are being conducted to assess the biodegradability and toxicity of Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate, ensuring that its use does not pose significant risks to ecosystems.

In conclusion, Methyl 2-chloro-4-(1-cyanocyclopropyl)benzoate (CAS No. 2228483-69-8) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemistry, while its biological activities open up new avenues for drug development. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in advancing scientific knowledge and innovation.